5-Amino-2-(methylamino)phenol

• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol
• IUPAC Name: 5-amino-2-(methylamino)phenol
• InChI: InChI=1S/C7H10N2O/c1-9-6-3-2-5(8)4-7(6)10/h2-4,9-10H,8H2,1H3
• InChI Key: FTUBFXRLNGANHN-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1)N)O

Description

5-Amino-2-(methylamino)phenol is a phenolic derivative featuring an amino group at position 5 and a methylamino group (-NHCH₃) at position 2 of the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Amino-2-(methylamino)phenol typically involves the nitration of 2-(methylamino)phenol followed by reduction. The nitration process introduces a nitro group, which is subsequently reduced to an amino group. The reaction conditions for nitration usually involve the use of nitric acid and sulfuric acid as catalysts. The reduction step can be carried out using hydrogen gas in the presence of a palladium catalyst or using chemical reducing agents such as iron and hydrochloric acid.

Industrial Production Methods: In an industrial setting, the production of 5-Amino-2-(methylamino)phenol may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions: 5-Amino-2-(methylamino)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can further modify the amino groups.

Substitution: The amino and hydroxyl groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or catalytic hydrogenation are used.

Substitution: Halogenating agents, alkylating agents, and acylating agents are commonly employed.

Major Products Formed: The major products formed from these reactions include quinone derivatives, reduced amines, and substituted phenols, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

5-Amino-2-(methylamino)phenol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of dyes, pigments, and other organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug development.

Industry: It is used in the production of hair dyes and other cosmetic products due to its coloring properties.

Mechanism of Action

The mechanism of action of 5-Amino-2-(methylamino)phenol involves its interaction with various molecular targets. The amino and hydroxyl groups allow it to participate in hydrogen bonding and other interactions with biological molecules. In antioxidant applications, it acts by scavenging free radicals and chelating metal ions, thereby preventing oxidative damage. The exact molecular pathways and targets are still under investigation, but its effects on cell signaling and gene expression have been noted.

Comparison with Similar Compounds

5-Amino-2-methylphenol (CAS 2835-95-2)

• Structure: Contains a methyl (-CH₃) group at position 2 instead of a methylamino (-NHCH₃) group.
• Properties :
  • Lower polarity due to the absence of the secondary amine.
  • Molecular weight: 123.15 g/mol .
• Applications: Used in hair dyes and as a precursor in organic synthesis.

5-Amino-4-chloro-2-methylphenol (CAS 110102-86-8)

• Structure : Features a chlorine atom at position 4 and a methyl group at position 2.
• Properties: Molecular weight: 157.60 g/mol (C₇H₈ClNO). The electron-withdrawing chlorine enhances stability and may increase antimicrobial activity .
• Applications: Investigated for use in cosmetics and disinfectants. The chlorine atom introduces steric and electronic effects absent in 5-Amino-2-(methylamino)phenol .

Benzoxazole Derivatives

• Examples: 5-Amino-2-(1,3-benzoxazol-2-yl)phenol (CAS 88877-61-6): Substitutes position 2 with a benzoxazole ring . 5-Amino-2-(5-chloro-benzooxazol-2-yl)phenol (CAS 22105-55-1): Includes a chlorine-modified benzoxazole group .
• Properties: Extended conjugation from the benzoxazole ring enhances UV absorption and may improve binding to biological targets. Higher molecular weights (e.g., 260.68 g/mol for the chloro derivative) compared to 5-Amino-2-(methylamino)phenol .
• Applications: Potential use in optoelectronics or as protease inhibitors due to aromatic heterocycles .

5-Amino-2-methyl-4-nitrophenol (CAS 37066-92-5)

• Structure: Nitro (-NO₂) group at position 4 and methyl at position 2.
• Properties :
  • Strong electron-withdrawing nitro group increases acidity (pKa ~7–8) and redox activity.
  • Molecular weight: 168.15 g/mol .
• Applications: Utilized in analytical chemistry and as a synthetic intermediate. The nitro group confers distinct reactivity compared to amino/methylamino substituents .

5-Amino-2-(methylamino)benzonitrile Hydrochloride (CAS 197382-87-9)

• Structure: Nitrile (-CN) group at position 2 and methylamino at position 5.
• Properties :
  • Molecular weight: 183.64 g/mol.
  • The nitrile group enhances electrophilicity, enabling participation in click chemistry or nucleophilic substitutions .
• Applications : Likely used in pharmaceutical research for its dual functional groups .

Structural and Functional Group Influence on Properties

Compound	Substituents (Position)	Molecular Weight (g/mol)	Key Properties	Applications	References
5-Amino-2-(methylamino)phenol	-NH₂ (5), -NHCH₃ (2)	~138.16 (estimated)	Moderate basicity, H-bond donor/acceptor	Pharmaceuticals, intermediates	-
5-Amino-2-methylphenol	-NH₂ (5), -CH₃ (2)	123.15	Low polarity, reduced H-bonding	Hair dyes, synthesis
5-Amino-4-chloro-2-methylphenol	-NH₂ (5), -Cl (4), -CH₃ (2)	157.60	Enhanced stability, antimicrobial	Cosmetics, disinfectants
5-Amino-2-(benzoxazol-2-yl)phenol	-NH₂ (5), benzoxazole (2)	212.20 (base structure)	Conjugation, UV activity	Optoelectronics, enzyme inhibitors
5-Amino-2-methyl-4-nitrophenol	-NH₂ (5), -NO₂ (4), -CH₃ (2)	168.15	High acidity, redox-active	Analytical chemistry, synthesis

Research Findings and Implications

• Bioactivity: While 2-[(Methylamino)methyl]phenol (a positional isomer) exhibits antibiofilm activity against S. Structural analogs with chlorine or benzoxazole groups show enhanced antimicrobial or binding properties .
• Synthetic Utility: The reactivity of methylamino-substituted phenols is influenced by substituent position. For example, protonation of the amino group in 4-(methylamino)phenol increases ortho-position reactivity in nucleophilic additions .